Cas no 439692-15-6 (tert-butyl 2-(hydroxymethyl)-4H-pyrrolo[3,4-d]thiazole-5(6H)-carboxylate)

• Product Name: tert-butyl 2-(hydroxymethyl)-4H-pyrrolo[3,4-d]thiazole-5(6H)-carboxylate
• CAS No: 439692-15-6
• MF: C₁₁H₁₆N₂O₃S
• MW: 256.321341514587
• MDL: MFCD29920471
• CID: 5227147
• Update Time: 2026-03-07

tert-butyl 2-(hydroxymethyl)-4H-pyrrolo[3,4-d]thiazole-5(6H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(hydroxymethyl)-4H-pyrrolo[3,4-d]thiazole-5(6H)-carboxylate
• 5H-Pyrrolo[3,4-d]thiazole-5-carboxylic acid, 4,6-dihydro-2-(hydroxymethyl)-, 1,1-dimethylethyl ester

• MDL： MFCD29920471
• Inchi： 1S/C11H16N2O3S/c1-11(2,3)16-10(15)13-4-7-8(5-13)17-9(6-14)12-7/h14H,4-6H2,1-3H3
• InChI Key： LVUCEALFZJFELC-UHFFFAOYSA-N
• SMILES： S1C2CN(C(OC(C)(C)C)=O)CC=2N=C1CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on tert-butyl 2-(hydroxymethyl)-4H-pyrrolo[3,4-d]thiazole-5(6H)-carboxylate

Research Brief on tert-Butyl 2-(hydroxymethyl)-4H-pyrrolo[3,4-d]thiazole-5(6H)-carboxylate (CAS: 439692-15-6)

In recent years, the compound tert-butyl 2-(hydroxymethyl)-4H-pyrrolo[3,4-d]thiazole-5(6H)-carboxylate (CAS: 439692-15-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic scaffold, featuring a fused pyrrolo-thiazole core, has demonstrated promising potential as a versatile intermediate in the synthesis of bioactive molecules. The presence of both hydroxyl and tert-butyl carbamate functional groups enhances its utility as a building block for drug discovery programs targeting various therapeutic areas.

Recent studies have highlighted the role of this compound in the development of kinase inhibitors, particularly those targeting protein-protein interactions (PPIs) in oncology. The structural flexibility of the pyrrolo[3,4-d]thiazole core allows for facile derivatization, enabling the exploration of diverse pharmacophores. A 2023 publication in the Journal of Medicinal Chemistry reported the use of this intermediate in the synthesis of novel allosteric modulators for EGFR mutants, showcasing its importance in addressing drug-resistant cancers.

Synthetic methodologies for 439692-15-6 have been refined to improve yield and scalability. A recent advancement involves a one-pot cascade reaction combining a Gewald thiazole synthesis with subsequent pyrrole annulation, achieving an overall yield of 68% with excellent purity (>98%). This improvement addresses previous challenges in the large-scale production of this key intermediate, as noted in a 2022 Organic Process Research & Development publication.

The compound's application extends beyond oncology, with emerging research in neuropharmacology. A 2023 study in ACS Chemical Neuroscience demonstrated its incorporation into positive allosteric modulators of GABA_A receptors, showing improved blood-brain barrier penetration compared to classical benzodiazepine scaffolds. This highlights the molecule's potential in CNS drug development, particularly for anxiety and epilepsy disorders.

Stability studies of 439692-15-6 under various conditions have provided crucial data for formulation development. Accelerated stability testing revealed excellent thermal stability up to 150°C, but sensitivity to acidic conditions due to the labile tert-butyl carbamate group. These findings, published in a 2023 Pharmaceutical Development and Technology article, inform proper handling and storage protocols for this intermediate.

Looking forward, the unique structural features of tert-butyl 2-(hydroxymethyl)-4H-pyrrolo[3,4-d]thiazole-5(6H)-carboxylate continue to inspire novel applications. Current research explores its use in PROTAC (Proteolysis Targeting Chimera) design, leveraging the hydroxymethyl group for linker attachment to E3 ligase binders. This innovative approach may yield new therapeutic modalities for challenging targets in the coming years.